8-(3,5-Difluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

• CAS No.: 155366-01-1
• Molecular Formula: C14H16F2O3
• Molecular Weight: 270.276
• IUPAC Name: 8-(3,5-difluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C14H16F2O3/c15-11-7-10(8-12(16)9-11)13(17)1-3-14(4-2-13)18-5-6-19-14/h7-9,17H,1-6H2
• InChI Key: GKDZPKLOVXMPRR-UHFFFAOYSA-N
• SMILES: C1CC2(CCC1(C3=CC(=CC(=C3)F)F)O)OCCO2
• Synonyms: 8-(3,5-difluorophenyl)-1,4-dioxaspiro(4,5)decan-8-ol

Description

8-(3,5-Difluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol, also known as this compound, is a useful research compound. Its molecular formula is C14H16F2O3 and its molecular weight is 270.276. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In an argon atmosphere, 20.3 g of magnesium was suspended in THF (40 mL), and a solution of 3,5-difluorobromobenzene (149 g) in THF (450 mL) was added dropwise to the resultant suspension at an inside temperature of 40 to 65° C. After stirring at room temperature for 1 hour, a solution of 1,4-cyclohexanedione monoethylene ketal (100 g) in THF (300 mL) was added dropwise at an inside temperature of 40 to 60° C., followed by stirring at room temperature for 1 hour. Then, water (250 mL), 10% hydrochloric acid (200 mL), and 750 mL of toluene were added in that order, and the mixture was stirred at room temperature for 30 minutes to separate an organic layer. The organic layer was washed with saturated brine two times, and then dried with anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to yield 178 g of 4-(3,5-difluorophenyl)-4-hydroxycyclohexanone ethylene ketal as a light yellow solid.